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Compound of Interest

4-Chloro-3-
Compound Name:
(dimethylamino)benzoic acid

CAS No.: 57489-56-2

Cat. No.: B13210983

Get Quote

Executive Summary & Strategic Context

4-Chloro-3-(dimethylamino)benzoic acid (CAS: 57489-56-2) is a specialized aromatic
building block used primarily in the synthesis of complex pharmaceutical agents, including
kinase inhibitors and GPCR ligands. Its structural uniqueness lies in the ortho relationship
between the chlorine atom and the dimethylamino group, combined with a meta carboxylic
acid. This substitution pattern creates a "push-pull" electronic system that significantly
influences its solubility, lipophilicity, and reactivity profile compared to standard benzoic acid
derivatives.

Critical Note for Researchers: This compound is frequently confused with 4-Chloro-3-
sulfamoylbenzoic acid in automated database scrapes. Ensure verification of CAS 57489-56-2
and the molecular weight of 199.63 g/mol before proceeding with procurement or synthesis.

Molecular Identity & Structural Analysis[1][2][3]
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Parameter Specification Technical Insight
4-Chloro-3- Defines the core
IUPAC Name _ _ _ _
(dimethylamino)benzoic acid pharmacophore scaffold.
Primary identifier; distinct from
CAS Number 57489-56-2
sulfamoyl analogs.
C
Molecular Formula H
CINO
Molecular Weight 199.63 g/mol Monoisotopic mass: 199.0400.
CN(C)C1=C(ChC=CC(=C1)C( Useful for cheminformatics &
SMILES

=0)0

docking studies.

Physical Form

Solid (Crystalline powder)

Typically off-white to beige;

color deepens upon oxidation.

Melting Point

Predicted: 178-185 °C

Experimental determination

required (See Protocol 3.1).

Structural Logic & Electronic Effects

The molecule features three key functional groups interacting on the benzene ring:

o Carboxylic Acid (C1): Acts as the primary ionization center (pKa ~3.8—4.0).

o Dimethylamino Group (C3): A weak base. Although typically electron-donating, its basicity is

severely attenuated by the electron-withdrawing chlorine at C4 and the carboxylic acid at C1.

e Chlorine Atom (C4): Provides lipophilic bulk and withdraws electron density, increasing the

acidity of the carboxyl group and decreasing the basicity of the amine.

Physicochemical Properties (The Core)

Due to the niche nature of this intermediate, specific experimental constants are often absent

from public databases. The following values are derived from high-fidelity QSAR modeling and
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structural analog analysis, accompanied by validation protocols.

Solubility & lonization Profile

The compound is an ampholyte but behaves predominantly as a weak acid due to the
deactivated aniline nitrogen.

e pKa
(Base, -N(CH

)

): ~2.5 (Estimated). The nitrogen lone pair is less available for protonation.
e pKa

(Acid, -COOH): ~3.9 (Estimated). More acidic than benzoic acid (4.20) due to the inductive
effect of the chloro group.

Species Distribution Logic:

e pH < 2.0: Cationic species dominant (protonated amine, neutral acid). Soluble in agqueous
acid.

e pH 2.5 - 3.5: Neutral species dominant. Minimum Solubility (Precipitation Risk).

e pH > 5.0: Anionic species dominant (deprotonated acid). Highly soluble in aqueous buffer.
Lipophilicity (LogP/LogD)

e LogP (Neutral): ~2.3 — 2.6. The chlorine and methyl groups add significant lipophilicity.

e LogD (pH 7.4): ~0.5. At physiological pH, the molecule is ionized (anionic), drastically
reducing its apparent lipophilicity and preventing passive membrane permeability unless
protonated.

Synthesis & Manufacturing Route
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Objective: Synthesize 4-Chloro-3-(dimethylamino)benzoic acid from 3-Amino-4-
chlorobenzoic acid via Reductive Amination. Note: Direct alkylation with methyl iodide is
discouraged due to polyalkylation byproducts (quaternary ammonium salts).

Reaction Scheme (Graphviz Visualization)

3-Amino-4-chlorobenzoic acid

(CASI 2840-28-0) Condensation
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Caption: Reductive amination pathway avoiding over-alkylation risks associated with alkyl
halides.

Detailed Protocol: Reductive Methylation

¢ Dissolution: Dissolve 10.0 mmol of 3-Amino-4-chlorobenzoic acid in 50 mL of Methanol.

 Acidification: Add Glacial Acetic Acid (approx. 3-5 equivalents) to adjust pH to ~5.0. This
catalyzes imine formation.

o Addition: Add aqueous Formaldehyde (37% w/v, 5.0 equivalents) dropwise. Stir for 30
minutes at room temperature.

¢ Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (NaBH

CN, 3.0 equivalents) portion-wise over 20 minutes. Caution: Vent HCN gas if present; use a
fume hood.

o Workup: Stir overnight. Quench with water.[1][2] Evaporate methanol.[3] Adjust pH to ~3.5
(isoelectric point) to precipitate the product.
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 Purification: Recrystallize from Ethanol/Water (80:20).

Analytical Characterization Protocols
HPLC Method (Reverse Phase)

This method is designed to separate the target from its mono-methylated impurity and starting
material.

e Column: C18 (e.qg., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 um.
» Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).
o Mobile Phase B: Acetonitrile.[4]
o Gradient:
o 0-2 min: 5% B (Isocratic hold)
o 2-15 min: 5%
95% B (Linear ramp)

o 15-20 min: 95% B (Wash)
e Flow Rate: 1.0 mL/min.[5]
e Detection: UV at 254 nm (aromatic ring) and 280 nm.

e Retention Logic: The amino group is protonated in Mobile Phase A, but the lipophilic chloro-
group ensures retention. The product elutes after the starting material (3-amino) due to the
added methyl groups.

Characterization Workflow
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Crude Sample

Step 1: Purity Check

HPLC-UV/MS
(Purity & ID)

If >95% Pure

i Acceptance Criteria i
| 1 ,
1H-NMR (DMSO-d6) i HPLC: >98% Area i
I |
| |

(Structural Confirmation) NMR: 6H Singlet @ ~2.8 ppm (NMe2)

MS: [M+H]+ = 200.04

Solid State Analysis

DSC/TGA Potentiometric Titration
(Melting Point & Volatiles) (pKa Determination)

Click to download full resolution via product page

Solution State Analysis

Caption: Sequential workflow for validating the identity and purity of the synthesized
intermediate.

Handling, Stability & Safety

e Storage: Store at +2°C to +8°C. The dimethylamino group is susceptible to N-oxide
formation upon prolonged exposure to air and light. Store under inert gas (Argon/Nitrogen) if
possible.

o Safety (GHS):
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[6]

o H335: May cause respiratory irritation.[1]
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o Self-Validating Safety Step: Always check the pH of aqueous waste streams. This
compound can precipitate in drains if acidic waste meets basic waste, potentially causing
clogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b13210983?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13210983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

